2-Bromo-4-fluorobenzoyl chloride
Cat. No. B1333830
M. Wt: 237.45 g/mol
InChI Key: AXZRUTPBQMAWLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08501946B2
Procedure details
2-Bromo-4-fluorobenzoic acid (1.533 g, 7 mmol, commercially available from e.g. Sigma-Aldrich, Apollo or Fluorochem) in dichloromethane (DCM) (40 mL) was cooled to 0° C., before oxalyl chloride (0.674 mL, 7.70 mmol) and a few drops of DMF (cat.) were added. The solution was then stirred under argon for 3 hours. The solvent was then evaporated in vacuo and the remaining residue was azeotroped with toluene (2×20 mL) to yield the product in 1.645 g.
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[CH:7][C:3]=1[C:4](O)=[O:5].C(Cl)(=O)C([Cl:15])=O>ClCCl.CN(C=O)C>[Br:1][C:2]1[CH:10]=[C:9]([F:11])[CH:8]=[CH:7][C:3]=1[C:4]([Cl:15])=[O:5]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrC1=C(C(=O)O)C=CC(=C1)F
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Name
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Quantity
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0.674 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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CN(C)C=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The solution was then stirred under argon for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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were added
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was then evaporated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the remaining residue was azeotroped with toluene (2×20 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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to yield the product in 1.645 g
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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Smiles
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BrC1=C(C(=O)Cl)C=CC(=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
